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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

Cat. No.: B14715668 Get Quote

An In-depth Technical Guide on the Thermophysical and Thermochemical Data of 2,2,3,5,5-
Pentamethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critically evaluated

thermophysical and thermochemical data for 2,2,3,5,5-Pentamethylhexane. The information is

compiled from authoritative sources, including the National Institute of Standards and

Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo Tables (WTT) and

the NIST Chemistry WebBook.[1][2][3] This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields requiring

precise data on this compound.

Compound Identification
IUPAC Name 2,2,3,5,5-Pentamethylhexane

CAS Registry Number 14739-73-2[2][3]

Chemical Formula C₁₁H₂₄[2][3]

Molecular Weight 156.3083 g/mol [2][3]

IUPAC Standard InChI
InChI=1S/C11H24/c1-9(11(5,6)7)8-

10(2,3)4/h9H,8H2,1-7H3[2][3]

IUPAC Standard InChIKey UKYAYXXQXKPIBL-UHFFFAOYSA-N[2][3]
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Thermophysical Data
The following tables summarize the key thermophysical properties of 2,2,3,5,5-
Pentamethylhexane. The data has been critically evaluated by NIST/TRC.[1]

Table 2.1: Phase Change and Critical Properties

Property Value Units

Normal Boiling Temperature 437.4 - 439.2 K[3]

Critical Temperature
Data available in NIST/TRC

WTT
K[1]

Critical Pressure
Data available in NIST/TRC

WTT
kPa[1]

Critical Density
Data available in NIST/TRC

WTT
mol/dm³[1]

Table 2.2: Temperature-Dependent Properties

Property Temperature Range (K) Phase

Density 190 - 620.1
Liquid in equilibrium with

Gas[1]

Enthalpy of Vaporization
Data available in NIST/TRC

WTT
Liquid to Gas[1]

Heat Capacity at Saturation

Pressure

Data available in NIST/TRC

WTT

Liquid in equilibrium with

Gas[1]

Viscosity 270 - 620
Liquid in equilibrium with

Gas[1]

Thermal Conductivity 200 - 550
Liquid in equilibrium with

Gas[1]
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Thermochemical data for 2,2,3,5,5-Pentamethylhexane is available through the NIST/TRC

Web Thermo Tables.[1][2][3]

Table 3.1: Enthalpy and Entropy

Property Temperature Range (K) Phase

Enthalpy 250 - 607.698
Liquid in equilibrium with

Gas[1]

Enthalpy 200 - 1000 Ideal Gas[1]

Entropy 250 - 607.698
Liquid in equilibrium with

Gas[1]

Entropy 200 - 1000 Ideal Gas[1]

Experimental Protocols
The following sections describe the general experimental methodologies used to determine the

thermophysical and thermochemical properties of organic compounds like 2,2,3,5,5-
Pentamethylhexane.

Determination of Boiling Point
The boiling point of an organic liquid is typically determined using methods such as the Thiele

tube method or by distillation.[4]

Thiele Tube Method: A small amount of the liquid is placed in a fusion tube with an inverted,

sealed-end capillary tube. The setup is attached to a thermometer and heated in a Thiele

tube containing oil to ensure uniform heating. The temperature at which a rapid and

continuous stream of bubbles emerges from the capillary tube is recorded as the boiling

point.[1]

Distillation Method: The sample is heated in a distilling flask, and the temperature of the

vapor that is in equilibrium with the boiling liquid is measured.[4] This temperature, which

remains constant during the distillation of a pure substance, is the boiling point.[5]
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Determination of Critical Temperature and Pressure
The critical point of a substance can be determined by observing the disappearance of the

meniscus separating the liquid and vapor phases.

Sealed-Tube Method: A sample of the liquid is sealed in an evacuated, transparent tube. The

tube is heated, and the temperature and pressure are monitored. The critical temperature is

the temperature at which the meniscus disappears.[6] The critical pressure is the pressure at

that temperature.[6][7]

Determination of Density
The density of a liquid can be measured using several techniques.

Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed

empty, then filled with the liquid and weighed again. The density is calculated from the mass

of the liquid and the known volume of the pycnometer.[8]

Hydrometer Method: A hydrometer is floated in the liquid. The density is read directly from

the calibrated scale on the hydrometer stem at the point where the liquid surface meets it.[9]

Buoyancy Method (Archimedes' Principle): A sinker of known volume is weighed in air and

then submerged in the liquid. The apparent loss in weight is equal to the weight of the

displaced liquid. The density of the liquid can be calculated from the volume of the sinker and

the mass of the displaced liquid.[8]

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined calorimetrically.

Vaporization Calorimetry: A known amount of the liquid is vaporized at a constant

temperature, and the heat required for the vaporization is measured directly.[10][11]

Condensation Calorimetry: A known amount of the vapor is condensed, and the heat

released during condensation is measured.[12]

Determination of Heat Capacity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://m.youtube.com/watch?v=a1PDaB14lq4
https://m.youtube.com/watch?v=a1PDaB14lq4
https://www.physicsforums.com/threads/how-to-get-critical-temperature-from-experiment.652045/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://books.rsc.org/books/edited-volume/714/chapter/424246/Calorimetric-Determination-of-Enthalpies-of
https://www.researchgate.net/post/What_are_the_different_ways_to_calculate_enthalpy_of_vaporization
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=920759
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14715668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The heat capacity of a liquid is typically measured using a calorimeter.

Adiabatic Calorimetry: A known quantity of heat is added to a known mass of the liquid in an

insulated container (calorimeter), and the resulting temperature change is measured. The

heat capacity is calculated from the heat input, mass, and temperature change.

Differential Scanning Calorimetry (DSC): The sample and a reference material are heated at

a constant rate, and the difference in heat flow required to maintain them at the same

temperature is measured. This difference is proportional to the heat capacity of the sample.

[13]

Determination of Viscosity
The viscosity of a liquid can be determined using various types of viscometers.

Capillary Viscometer: The time it takes for a known volume of liquid to flow through a

capillary tube of known dimensions under a known pressure differential is measured. The

viscosity is calculated using the Hagen-Poiseuille equation.[3][14]

Rotational Viscometer: The torque required to rotate a spindle immersed in the liquid at a

constant angular velocity is measured. The viscosity is proportional to the measured torque.

[3][15][16]

Falling Sphere Viscometer: The time it takes for a sphere of known size and density to fall

through the liquid under the influence of gravity is measured. The viscosity is calculated

using Stokes' law.[3][15][17]

Determination of Thermal Conductivity
The thermal conductivity of a liquid can be measured using steady-state or transient methods.

Transient Hot Wire Method: A thin platinum wire immersed in the liquid is heated by a step

voltage, and the resulting transient temperature rise of the wire is measured. The thermal

conductivity of the liquid is determined from the rate of temperature rise.[18]

Steady-State Guarded Hot Plate Method: A sample of the liquid is placed between a heated

plate and a cooled plate, and the heat flow and temperature gradient across the liquid are
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measured once a steady state is reached. The thermal conductivity is calculated using

Fourier's law of heat conduction.

Determination of Enthalpy of Formation
The standard enthalpy of formation of an organic compound is typically determined from its

enthalpy of combustion.

Bomb Calorimetry: A known mass of the compound is completely burned in a constant-

volume container (a "bomb") filled with excess oxygen. The heat released during the

combustion is measured. The enthalpy of combustion is then used to calculate the enthalpy

of formation using Hess's law.[19]

Determination of Entropy
The absolute entropy of a substance is determined by measuring its heat capacity as a function

of temperature from close to absolute zero.

Calorimetric Method: The heat capacity of the substance is measured at various

temperatures starting from a very low temperature. The entropy at a given temperature is

then calculated by integrating the heat capacity divided by the temperature from 0 K to the

desired temperature, accounting for the entropy changes at any phase transitions.[20][21]

Data Acquisition and Evaluation Workflow
The following diagram illustrates the general workflow for the acquisition and critical evaluation

of thermophysical and thermochemical data, such as that provided by the NIST/TRC

databases.
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Data Acquisition

Data Evaluation and Compilation

Data Dissemination

Experimental Measurement Measurement of properties like boiling point, density, heat capacity, etc.

Critical Evaluation Assessment of data quality, uncertainty analysis, and identification of discrepant data.

Literature Search Collection of data from published research papers, handbooks, and databases.

Data Correlation Development of temperature-dependent equations and models.

Database Compilation Entry of evaluated and correlated data into a structured database (e.g., NIST/TRC WTT).

Publication Dissemination of evaluated data through web-based platforms, journals, and handbooks.

End User Researchers, scientists, and engineers utilizing the data.

Click to download full resolution via product page

Workflow for Thermophysical and Thermochemical Data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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